Apimostinel

• CAS No.: 1421866-48-9
• Product Name: Apimostinel
• Molecular Formula: C25H37N5O6
• Molecular Weight: 503.6
• IUPAC Name: (2R)-1-[(2S)-1-[(2S,3R)-2-amino-3-hydroxybutanoyl]pyrrolidine-2-carbonyl]-N-[(2S,3R)-1-amino-3-hydroxy-1-oxobutan-2-yl]-2-benzylpyrrolidine-2-carboxamide
• Standard InChI: InChI=1S/C25H37N5O6/c1-15(31)19(26)23(35)29-12-6-10-18(29)22(34)30-13-7-11-25(30,14-17-8-4-3-5-9-17)24(36)28-20(16(2)32)21(27)33/h3-5,8-9,15-16,18-20,31-32H,6-7,10-14,26H2,1-2H3,(H2,27,33)(H,28,36)/t15-,16-,18+,19+,20+,25-/m1/s1
• Standard InChIKey: DVBUEXCIEIAXPM-PJUQSVSOSA-N
• SMILES: CC(C(C(=O)N1CCCC1C(=O)N2CCCC2(CC3=CC=CC=C3)C(=O)NC(C(C)O)C(=O)N)N)O
• Appearance: Solid powder
• Description: Apimostinel, also known as NRX-1074, also known as AGN-241660, is a novel antidepressant, acting as a selective partial agonist of an allosteric site of the glycine site of the NMDA receptor complex, which is under investigation by Naurex (recently acquired by Allergan) for the treatment of major depressive disorder. Its mechanism of action and effects are similar to those of rapastinel (GLYX-13), which is under development as an adjunctive therapy for treatment-resistant depression also by Naurex; however, NRX-1074 is 100-fold more potent by weight and, unlike GLYX-13 (which must be administered via intravenous injection), is orally-active.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: NRX-1074; NRX 1074; NRX1074; AGN-241660; AGN241660; AGN 241660. Apimostinel
• Reference: 1: Park M, Niciu MJ, Zarate CA Jr. Novel Glutamatergic Treatments for Severe Mood; 2: Javelot H. [Psychopharmacology of anxiety and depression: Historical aspects,
• PubChem Compound: 71249967
• Last Modified: Dec 05 2021